Cas no 1261623-94-2 (Hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid)

• Product Name: Hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid
• CAS No: 1261623-94-2
• MF: C₁₄H₉F₃O₃
• MW: 282.214674711227
• CID: 4992363
• Update Time: 2025-05-20

Hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid

• Inchi： 1S/C14H9F3O3/c15-10-6-2-4-8(12(10)17)7-3-1-5-9(11(7)16)13(18)14(19)20/h1-6,13,18H,(H,19,20)
• InChI Key： GFMCSCDQYCJBFK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC=C1C1C=CC=C(C=1F)F)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 353
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid

Hydroxy-(2,2',3'-Trifluorobiphenyl-3-yl)-Acetic Acid (CAS No. 1261623-94-2): A Comprehensive Overview

Hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid (CAS No. 1261623-94-2) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a hydroxy group and a trifluorobiphenyl moiety. These features contribute to its unique chemical and biological properties, making it a valuable candidate for various applications.

The hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid molecule is composed of a biphenyl core with three fluorine atoms substituted at specific positions (2, 2', and 3'). The presence of these fluorine atoms imparts significant electronic and steric effects, influencing the compound's reactivity and stability. Additionally, the hydroxy group provides a functional handle for further chemical modifications, enhancing its utility in synthetic chemistry and drug development.

Recent studies have highlighted the potential of hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells. These findings open up new avenues for the development of broad-spectrum antiviral therapies.

The synthesis of hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid has been optimized through various synthetic routes. One common approach involves the coupling of 3-fluoroacetophenone with 4-bromo-1-fluoro-2-trifluoromethylbenzene followed by hydrolysis to form the final product. This synthetic strategy has been refined to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

The physical and chemical properties of hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid have been extensively characterized. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties are crucial for its application in biological assays and pharmaceutical formulations.

In terms of safety and handling, hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid should be managed with standard laboratory precautions to ensure safe handling and storage. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its therapeutic potential. Clinical trials are being planned to evaluate its efficacy and safety in treating inflammatory diseases and viral infections. These efforts are expected to contribute significantly to the development of novel therapeutic agents that can improve patient outcomes.

In conclusion, hydroxy-(2,2',3'-trifluorobiphenyl-3-yl)-acetic acid (CAS No. 1261623-94-2) is a multifunctional compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As new insights continue to emerge from ongoing studies, this compound is poised to play a significant role in advancing our understanding of complex biological processes and developing innovative therapeutic solutions.